Cas no 2138818-18-3 (5-(2-bromoethenyl)-1-propyl-1H-pyrazole)

5-(2-Bromoethenyl)-1-propyl-1H-pyrazole is a brominated pyrazole derivative with a reactive vinyl bromide functional group, making it a versatile intermediate in organic synthesis. Its structure combines a pyrazole core with a propyl substituent at the N1 position, enhancing solubility in organic solvents. The 2-bromoethenyl group offers a reactive site for cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex heterocyclic systems. This compound is particularly useful in pharmaceutical and agrochemical research for designing biologically active molecules. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for synthetic chemists.
5-(2-bromoethenyl)-1-propyl-1H-pyrazole structure
2138818-18-3 structure
Product Name:5-(2-bromoethenyl)-1-propyl-1H-pyrazole
CAS No:2138818-18-3
MF:C8H11BrN2
MW:215.090340852737
CID:6148115
PubChem ID:165956357
Update Time:2025-06-29

5-(2-bromoethenyl)-1-propyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(2-bromoethenyl)-1-propyl-1H-pyrazole
    • 2138818-18-3
    • EN300-802724
    • Inchi: 1S/C8H11BrN2/c1-2-7-11-8(3-5-9)4-6-10-11/h3-6H,2,7H2,1H3/b5-3+
    • InChI Key: FUIXMKLNPGPNDG-HWKANZROSA-N
    • SMILES: Br/C=C/C1=CC=NN1CCC

Computed Properties

  • Exact Mass: 214.01056g/mol
  • Monoisotopic Mass: 214.01056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.8Ų

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Additional information on 5-(2-bromoethenyl)-1-propyl-1H-pyrazole

Introduction to 5-(2-bromoethenyl)-1-propyl-1H-pyrazole (CAS No. 2138818-18-3) in Modern Chemical Research

5-(2-bromoethenyl)-1-propyl-1H-pyrazole, identified by the chemical abstracts service number 2138818-18-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and applications in drug development. The presence of a bromoethyl group and a propyl substituent on the pyrazole ring imparts unique chemical properties, making it a valuable scaffold for synthesizing novel molecules with potential therapeutic benefits.

The structural features of 5-(2-bromoethenyl)-1-propyl-1H-pyrazole make it an intriguing candidate for further exploration in medicinal chemistry. The bromine atom in the 2-position of the ethenyl group enhances its reactivity, allowing for various functionalization strategies that can be exploited in the design of bioactive molecules. Additionally, the propyl side chain contributes to the compound's lipophilicity, which is often a critical factor in drug absorption and distribution.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including inflammation, cancer, and infectious disorders. The bromoethyl group in 5-(2-bromoethenyl)-1-propyl-1H-pyrazole serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery. Researchers have leveraged its structure to develop molecules with improved binding affinity and selectivity towards target enzymes and receptors. For instance, studies have shown that pyrazole derivatives can modulate the activity of enzymes involved in metabolic pathways, making them promising candidates for treating metabolic disorders.

The propyl group in 5-(2-bromoethenyl)-1-propyl-1H-pyrazole also contributes to its pharmacokinetic profile, influencing factors such as solubility and membrane permeability. These properties are crucial for determining the compound's bioavailability and efficacy upon administration. By optimizing these structural elements, chemists can fine-tune the pharmacological characteristics of pyrazole-based drugs to achieve desired therapeutic outcomes.

Recent advancements in computational chemistry have further enhanced the study of 5-(2-bromoethenyl)-1-propyl-1H-pyrazole and its derivatives. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with biological targets, providing insights into their mechanism of action. This computational approach has accelerated the drug discovery process by enabling virtual screening and rapid design iterations.

Moreover, the synthesis of 5-(2-bromoethenyl)-1-propyl-1H-pyrazole has been refined through innovative methodologies that improve yield and purity. Modern synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have enabled the efficient construction of complex pyrazole derivatives. These advancements have not only streamlined the production process but also opened new avenues for structural diversification.

The biological evaluation of 5-(2-bromoethenyl)-1-propyl-1H-pyrazole has revealed several promising activities. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key pro-inflammatory cytokines. Additionally, its ability to modulate enzyme activity has raised interest in its potential applications for treating neurological disorders. These findings underscore the compound's versatility and highlight its significance as a lead molecule in drug development.

In conclusion, 5-(2-bromoethenyl)-1-propyl-1H-pyrazole (CAS No. 2138818-18-3) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of functional groups and favorable pharmacokinetic properties make it a valuable asset in medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.

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